Cas no 2114365-78-3 (Hetrombopag)

Hetrombopag is a small molecule thrombopoietin receptor agonist (TPO-RA) designed to stimulate platelet production in patients with thrombocytopenia. It selectively binds to and activates the TPO receptor, promoting megakaryocyte proliferation and differentiation, ultimately leading to increased platelet counts. Hetrombopag is primarily indicated for chronic immune thrombocytopenia (ITP) and aplastic anemia, offering an oral administration route as an alternative to injectable therapies. Its pharmacokinetic profile demonstrates predictable absorption and a favorable safety margin, with reduced risk of immunogenicity compared to peptide-based TPO-RAs. The compound's non-competitive binding mechanism may provide clinical advantages in patients with residual endogenous thrombopoietin activity.
Hetrombopag structure
Hetrombopag structure
Product Name:Hetrombopag
CAS No:2114365-78-3
MF:C25H22N4O5
MW:458.465985774994
CID:4766943
PubChem ID:135565610
Update Time:2026-02-26

Hetrombopag Chemical and Physical Properties

Names and Identifiers

    • Hetrombopag
    • Hetrombopag ethanolamine
    • 9WGT51BDDL
    • SHR8735
    • (Z)-5-(2-hydroxy-3-(2-(3-methyl-5-oxo-1-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazinyl)phenyl)furan-2-carboxylic acid
    • GTPL10657
    • Q27273312
    • CC1=NN(C=2C=C3CCCCC3=CC=2)C(=O)\\C1=N/NC(C=1O)=CC=CC=1C1=CC=C(C(O)=O)O1
    • CC1=NN(C=2C=C3CCCCC3=CC=2)C(=O)C1=NNC(C=1O)=CC=CC=1C1=CC=C(C(O)=O)O1
    • (Z)-5-(2-H
    • DA-77337
    • CHEMBL4594401
    • Hetrombopag [WHO-DD]
    • BDGGFTDRPHKXFC-QYQHSDTDSA-N
    • SHR-8735
    • Rafutrombopag [INN]
    • GLXC-26968
    • 1257792-41-8
    • UNII-9WGT51BDDL
    • 2600513-51-5
    • GLXC-15453
    • DA-74100
    • AKOS040748525
    • Rafutrombopag
    • (Z)-5-(2-hydroxy-3-{N'-[3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-naphthalen-2-yl)-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-phenyl)-furan-2-carboxylic acid
    • 2-Furancarboxylic acid, 5-(3-((2Z)-2-(1,5-dihydro-3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-4H-pyrazol-4-ylidene)hydrazinyl)-2-hydroxyphenyl)-
    • SCHEMBL1705718
    • 2114365-78-3
    • (Z)-5-(2-Hydroxy-3-(2-(3-methyl-5-oxo-1-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-pyrazol-4(5H)-ylidene)hydrazinyl)phenyl) furan-2-carboxylic acid
    • Hengqu
    • BDGGFTDRPHKXFC-UHFFFAOYSA-N
    • 5-[2-hydroxy-3-[[5-methyl-3-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)-1H-pyrazol-4-yl]diazenyl]phenyl]furan-2-carboxylic acid
    • starbld0048253
    • 5-(5-(2-(5-Methyl-3-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)-2,3-dihydro-1H-pyrazol-4-yl)hydrazono)-6-oxocyclohexa-1,3-dien-1-yl)furan-2-carboxylic acid
    • SCHEMBL1705719
    • 5-(2-hydroxy-3-{N'-[3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-naphthalen-2-yl)-1,5-dihydro-pyrazol-4-ylidene]-hydrazino}-phenyl)-furan-2-carboxylic acid
    • HY-145589
    • 2-Furancarboxylic acid, 5-[3-[(2Z)-2-[1,5-dihydro-3-methyl-5-oxo-1-(5,6,7,8-tetrahydro-2-naphthalenyl)-4H-pyrazol-4-ylidene]hydrazinyl]-2-hydroxyphenyl]-
    • 5-(3-(2-(1-(bicyclo(4.2.0)octa-1,3,5-trien-3-yl)-3-methyl-5-oxo-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-2-hydroxyphenyl)furan-2-carboxylic acid
    • Inchi: 1S/C25H22N4O5/c1-14-22(24(31)29(28-14)17-10-9-15-5-2-3-6-16(15)13-17)27-26-19-8-4-7-18(23(19)30)20-11-12-21(34-20)25(32)33/h4,7-13,28,30H,2-3,5-6H2,1H3,(H,32,33)/b27-26+
    • InChI Key: YATJUTCKRWETAB-CYYJNZCTSA-N
    • SMILES: O=C1C(=C(C)NN1C1C=CC2=C(C=1)CCCC2)/N=N/C1C=CC=C(C2=CC=C(C(=O)O)O2)C=1O

Computed Properties

  • Exact Mass: 458.15901982g/mol
  • Monoisotopic Mass: 458.15901982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 128

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Additional information on Hetrombopag

Latest Research Advances on Hetrombopag (2114365-78-3) in Chemical Biology and Medicine

Hetrombopag (chemical name: 2114365-78-3) is a novel, orally active thrombopoietin receptor agonist (TPO-RA) that has garnered significant attention in recent years for its potential in treating thrombocytopenia. This small molecule drug selectively binds to the transmembrane domain of the thrombopoietin receptor (c-MPL), stimulating megakaryocyte proliferation and differentiation, thereby increasing platelet production. Recent studies have further elucidated its pharmacological properties, clinical efficacy, and safety profile, positioning it as a promising therapeutic option for patients with immune thrombocytopenia (ITP), chemotherapy-induced thrombocytopenia (CIT), and other platelet disorders.

In a 2023 study published in the Journal of Hematology & Oncology, researchers investigated the molecular mechanism of Hetrombopag's interaction with c-MPL. Using cryo-electron microscopy and molecular dynamics simulations, the team demonstrated that Hetrombopag binds to a unique allosteric site on c-MPL, distinct from endogenous thrombopoietin. This binding induces a conformational change that activates JAK2/STAT signaling pathways, leading to enhanced platelet production. The study also revealed that Hetrombopag has a higher binding affinity and longer receptor occupancy compared to earlier TPO-RAs like eltrombopag, potentially explaining its superior clinical performance.

Clinical trials have shown promising results for Hetrombopag in various indications. A phase III multicenter, randomized, double-blind study (NCT04650529) evaluated its efficacy in chronic ITP patients who had failed at least one prior therapy. The trial met its primary endpoint, with 68.3% of Hetrombopag-treated patients achieving a platelet count ≥50×10^9/L for at least 6 of the last 8 weeks of treatment, compared to 35.7% in the placebo group (p<0.001). Importantly, the drug demonstrated a favorable safety profile, with no significant increase in thrombotic events compared to placebo, addressing a key concern with TPO-RAs.

Recent pharmacokinetic studies have further characterized Hetrombopag's absorption and metabolism. Unlike earlier TPO-RAs that require fasting administration due to food effects, Hetrombopag shows consistent bioavailability regardless of food intake, offering greater convenience for patients. The drug is primarily metabolized by CYP3A4 and UGT1A1, with a terminal half-life of approximately 38 hours, supporting once-daily dosing. Drug-drug interaction studies have provided important guidance for co-administration with CYP3A4 inhibitors/inducers, informing clinical practice.

Emerging research is exploring novel applications of Hetrombopag beyond its current indications. Preclinical studies suggest potential benefits in aplastic anemia by stimulating hematopoietic stem cells. Additionally, combination therapies with immunosuppressants are being investigated for ITP management. The drug's chemical structure (2114365-78-3) has also inspired the development of next-generation TPO-RAs with improved properties, highlighting its significance as a lead compound in thrombopoiesis research.

In conclusion, Hetrombopag represents a significant advancement in thrombopoietin receptor agonist therapy. Its unique mechanism of action, demonstrated clinical efficacy, and favorable safety profile position it as an important therapeutic option for thrombocytopenic disorders. Ongoing research continues to expand our understanding of its full potential, while its chemical scaffold serves as a foundation for future drug development in this critical therapeutic area.

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